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Compound of Interest

Compound Name: 3-Methyl-2-(4-nitrophenyl)pyridine

Cat. No.: B052394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methyl-2-(4-nitrophenyl)pyridine,
including its commercial availability, physicochemical properties, a plausible synthetic route
based on established chemical principles, and representative characterization data. While
specific experimental protocols and signaling pathways for this exact molecule are not readily
available in the public domain, this guide offers a robust framework for researchers working
with this and structurally related compounds.

Commercial Availability

3-Methyl-2-(4-nitrophenyl)pyridine is available from specialty chemical suppliers.
Researchers can procure this compound for research and development purposes.

Table 1: Commercial Supplier Information

Supplier Name Product Name CAS Number Purity Appearance
3-METHYL-2-(4- White to light

BOC Sciences NITROPHENYL)  113120-13-1 97% yellow crystal
PYRIDINE powder

Physicochemical Properties
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The fundamental physicochemical properties of 3-Methyl-2-(4-nitrophenyl)pyridine have
been computed and are summarized below. These values are crucial for understanding the
compound's behavior in various experimental settings.

Table 2: Physicochemical Data for 3-Methyl-2-(4-nitrophenyl)pyridine

Property Value Source
Molecular Formula C12H10N202 PubChem[1]
Molecular Weight 214.22 g/mol PubChem[1]
3-methyl-2-(4-
IUPAC Name ] o PubChem[1]
nitrophenyl)pyridine
CAS Number 113120-13-1 BOC Sciences[?]
White to light yellow crystal ]
Appearance BOC Sciences[?]
powder
XLogP3-AA 2.7 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
3 PubChem[1]
Count
Rotatable Bond Count 1 PubChem[1]

Synthesis Methodology

While a specific, published protocol for the synthesis of 3-Methyl-2-(4-nitrophenyl)pyridine is
not available, a highly plausible and effective method is the Suzuki-Miyaura cross-coupling
reaction. This palladium-catalyzed reaction is a cornerstone of modern organic synthesis for
the formation of carbon-carbon bonds, particularly for creating biaryl compounds.

The proposed synthesis would involve the reaction of a 3-methyl-2-halopyridine with 4-
nitrophenylboronic acid in the presence of a palladium catalyst and a base.
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Proposed Experimental Protocol: Suzuki-Miyaura
Coupling

This hypothetical protocol is based on well-established procedures for the synthesis of 2-
arylpyridines.

Materials:

o 3-Methyl-2-chloropyridine (or 2-bromopyridine)
 4-Nitrophenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

e Triphenylphosphine (PPhs)

o Potassium carbonate (K2COs)

o Toluene

o Water

o Ethyl acetate

e Brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 3-methyl-2-chloropyridine (1.0 eq), 4-nitrophenylboronic acid (1.2 eq),
palladium(ll) acetate (0.02 eq), and triphenylphosphine (0.08 eq).

e Solvent and Base Addition: Add a 2:1 mixture of toluene and water to the flask, followed by
the addition of potassium carbonate (2.0 eq).
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» Reaction Execution: Heat the reaction mixture to reflux (approximately 100-110 °C) and stir
vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography
(TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with
ethyl acetate and wash with water and then brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by column chromatography on
silica gel using a hexane/ethyl acetate gradient to yield 3-Methyl-2-(4-nitrophenyl)pyridine.

Figure 1. Proposed Suzuki-Miyaura Synthesis Workflow.

Characterization Data (Representative)

As experimental spectra for 3-Methyl-2-(4-nitrophenyl)pyridine are not publicly available, this
section provides representative spectroscopic data for structurally analogous compounds.
These examples can serve as a reference for researchers in interpreting their own
experimental results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for structure elucidation. For 3-Methyl-2-(4-
nitrophenyl)pyridine, one would expect to see characteristic signals for the aromatic protons
on both the pyridine and nitrophenyl rings, as well as a singlet for the methyl group.

Table 3: Predicted *H NMR Chemical Shifts for 3-Methyl-2-(4-nitrophenyl)pyridine
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Predicted Chemical Shift

Protons Multiplicity
(ppm)
Methyl (CHs) ~2.4 S
Pyridine-H4 ~7.2-7.4 t
Pyridine-H5 ~7.7-7.9 d
Pyridine-H6 ~8.6-8.8 d
Nitrophenyl-H (ortho to NO2) ~8.3 d
Nitrophenyl-H (meta to NO2) ~7.6 d

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups. The IR spectrum of 3-Methyl-2-(4-
nitrophenyl)pyridine would be expected to show strong absorption bands corresponding to
the nitro group and the aromatic rings.

Table 4: Expected IR Absorption Bands for 3-Methyl-2-(4-nitrophenyl)pyridine

Functional Group Expected Wavenumber (cm™?)
Aromatic C-H stretch 3100-3000
C=C and C=N stretch (aromatic) 1600-1450
Asymmetric NOz2 stretch 1550-1500
Symmetric NO:2 stretch 1350-1300

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a compound. For 3-Methyl-2-(4-nitrophenyl)pyridine, the molecular ion peak [M]* would
be expected at m/z 214.
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Signaling Pathways and Biological Applications
(Exploratory)

While there is no specific research detailing the biological activity or signaling pathway
engagement of 3-Methyl-2-(4-nitrophenyl)pyridine, the broader class of nitropyridine-
containing molecules has been investigated for various therapeutic applications. These
compounds are known to be versatile precursors in the synthesis of bioactive molecules.

Further research would be required to determine if 3-Methyl-2-(4-nitrophenyl)pyridine
interacts with any specific biological targets. A general workflow for such an investigation is
outlined below.

Figure 2. General Workflow for Biological Activity Screening.

This guide provides a foundational understanding of 3-Methyl-2-(4-nitrophenyl)pyridine for
research and development purposes. While direct experimental data is limited, the provided
information on sourcing, properties, and plausible synthesis offers a strong starting point for
further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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